Cas no 1416440-08-8 (5-Fluoroquinolin-4-amine)

• Product Name: 5-Fluoroquinolin-4-amine
• CAS No: 1416440-08-8
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD22690560
• CID: 4595598
• PubChem ID: 70416630
• Update Time: 2025-08-04

5-Fluoroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-FLUOROQUINOLIN-4-AMINE
• 4-Quinolinamine, 5-fluoro-
• AMY26291
• SB68537
• A928739
• CS-0446276
• SCHEMBL10669377
• 1416440-08-8
• AKOS027251887
• DTXSID901312758
• 5-Fluoro-4-quinolinamine
• AS-41399
• MFCD22690560
• 5-Fluoroquinolin-4-amine

• MDL： MFCD22690560
• Inchi： 1S/C9H7FN2/c10-6-2-1-3-8-9(6)7(11)4-5-12-8/h1-5H,(H2,11,12)
• InChI Key： KFAQHDGTMCMGGE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=C(C=CN=2)N

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 5-Fluoroquinolin-4-amine

5-Fluoroquinolin-4-amine (CAS No. 1416440-08-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Fluoroquinolin-4-amine (CAS No. 1416440-08-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications in drug discovery and development.

The chemical structure of 5-Fluoroquinolin-4-amine is characterized by a quinoline ring system with a fluorine atom at the 5-position and an amine group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various pharmacological studies.

In recent years, 5-Fluoroquinolin-4-amine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research has shown that 5-Fluoroquinolin-4-amine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Fluoroquinolin-4-amine has also demonstrated promising antiviral activity. Studies have indicated that this compound can inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action is believed to involve the modulation of viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 5-Fluoroquinolin-4-amine have also been investigated to assess its suitability as a drug candidate. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant toxicity.

In addition to its direct biological activities, 5-Fluoroquinolin-4-amine has been explored as a scaffold for the design and synthesis of more potent and selective derivatives. Through structural modifications such as the introduction of additional functional groups or changes in the substituent positions, researchers have been able to enhance the potency and selectivity of these derivatives against specific targets. For example, derivatives with enhanced anti-inflammatory activity have been developed by optimizing the substitution pattern on the quinoline ring.

The safety profile of 5-Fluoroquinolin-4-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-Fluoroquinolin-4-amine-based drugs in various disease settings. Early results from phase I trials have been encouraging, with several compounds showing promising therapeutic effects without major safety concerns. These findings have paved the way for more advanced clinical trials to further validate their potential as novel therapeutic agents.

In conclusion, 5-Fluoroquinolin-4-amine (CAS No. 1416440-08-8) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.